Cas no 946361-57-5 (8-(4-ethoxyphenyl)-4-oxo-N-(oxolan-2-yl)methyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide)

• Product Name: 8-(4-ethoxyphenyl)-4-oxo-N-(oxolan-2-yl)methyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• CAS No: 946361-57-5
• MF: C₁₉H₂₃N₅O₄
• MW: 385.417023897171
• CID: 6305614
• PubChem ID: 44041485
• Update Time: 2025-05-19

8-(4-ethoxyphenyl)-4-oxo-N-(oxolan-2-yl)methyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 8-(4-ethoxyphenyl)-4-oxo-N-(oxolan-2-yl)methyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide
• 8-(4-ethoxyphenyl)-4-oxo-N-(oxolan-2-ylmethyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• 8-(4-ethoxyphenyl)-4-oxo-N-((tetrahydrofuran-2-yl)methyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• AKOS024651130
• 946361-57-5
• F2482-0227
• 8-(4-ethoxyphenyl)-4-oxo-N-[(oxolan-2-yl)methyl]-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide

• Inchi： 1S/C19H23N5O4/c1-2-27-14-7-5-13(6-8-14)23-9-10-24-18(26)16(21-22-19(23)24)17(25)20-12-15-4-3-11-28-15/h5-8,15H,2-4,9-12H2,1H3,(H,20,25)
• InChI Key： YRAFXQWNCNMRNA-UHFFFAOYSA-N
• SMILES： O1CCCC1CNC(C1C(N2C(=NN=1)N(C1C=CC(=CC=1)OCC)CC2)=O)=O

Computed Properties

• Exact Mass: 385.17500423g/mol
• Monoisotopic Mass: 385.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 8-(4-ethoxyphenyl)-4-oxo-N-(oxolan-2-yl)methyl-4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3-carboxamide

Professional Introduction to Compound with CAS No. 946361-57-5 and Product Name: 8-(4-ethoxyphenyl)-4-oxo-N-(oxolan-2-yl)methyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide

Compound with the CAS number 946361-57-5 and the product name 8-(4-ethoxyphenyl)-4-oxo-N-(oxolan-2-yl)methyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

The core structure of this compound is based on an imidazo[2,1-c][1,2,4]triazine scaffold, which is a fused heterocycle consisting of an imidazole ring connected to a triazine ring. This particular arrangement of nitrogen-containing rings is known to exhibit a wide range of pharmacological effects. The presence of an oxo group at the 4-position and a carboxamide moiety at the 3-position further enhances the compound's reactivity and potential for biological activity. Additionally, the 4-ethoxyphenyl substituent at the 8-position introduces an aromatic component that can influence both the electronic properties and the solubility of the molecule.

The N-(oxolan-2-yl)methyl group attached to the triazine ring adds another layer of complexity to the compound's structure. This group not only contributes to the overall molecular weight but also influences the compound's interactions with biological targets. The oxolan ring is a five-membered cyclic ether, which is known to be present in many biologically active natural products and synthetic drugs. Its incorporation into this molecule suggests potential interactions with enzymes or receptors that recognize such motifs.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The imidazo[2,1-c][1,2,4]triazine scaffold has been particularly studied for its potential as an anti-inflammatory agent, anticancer agent, and antimicrobial agent. Studies have shown that modifications at various positions within this scaffold can significantly alter its biological activity. For instance, replacing hydrogen atoms with more polar or aromatic substituents can enhance binding affinity to specific biological targets.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic synthesis. The introduction of the carboxamide group requires careful control of reaction conditions to ensure high yield and purity. Additionally, the attachment of the oxolan-2-ylmethyl group necessitates a sequence of reactions that preserve functional groups while maintaining regioselectivity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

The biological evaluation of this compound has been a focus of recent studies. Initial assays have suggested that it exhibits promising activity against certain enzymatic targets relevant to inflammation and cancer. The 4-ethoxyphenyl substituent appears to play a crucial role in modulating these activities by influencing both hydrophobicity and electronic distribution across the molecule. Further studies are needed to fully elucidate the mechanisms by which this compound exerts its effects.

One particularly intriguing aspect of this compound is its potential for use in combination therapy. The presence of multiple functional groups suggests that it could interact with multiple targets simultaneously or exhibit synergistic effects when combined with other drugs. Such combinations are increasingly important in modern medicine due to their ability to overcome drug resistance and improve patient outcomes.

The development of new pharmaceuticals often involves rigorous testing to ensure safety and efficacy before they can be brought to market. This process typically includes in vitro studies followed by preclinical animal models before human clinical trials can begin. The unique structure of this compound makes it an attractive candidate for further investigation in these areas.

From a computational chemistry perspective, modeling studies have been employed to predict how this compound might interact with biological targets at the molecular level. These studies can provide valuable insights into binding affinities and mechanisms of action without the need for extensive experimental work initially. Such computational approaches are becoming increasingly integral to drug discovery pipelines as they can significantly reduce both time and cost associated with developing new therapeutics.

The future directions for research on this compound include exploring novel synthetic routes that could improve yield or simplify purification processes while maintaining high enantiomeric purity if applicable since stereochemistry plays an important role in many pharmacological activities.

In conclusion,8-(4-ethoxyphenyl)-4-oxo-N-(oxolan-2-yl)methyl-4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine3-carboxamide (CAS No.: 946361–57–5) represents an exciting development in pharmaceutical chemistry with significant potential for therapeutic applications based on its unique structural features observed through recent research efforts